N-nitroso-dorzolamide

NDSRI acceptable intake regulatory compliance nitrosamine potency categorization
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Molecular Formula C10H15N3O5S3
Molecular Weight 353.4 g/mol
Cat. No. B15815456
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Technical Parameters


Basic Identity
Product NameN-nitroso-dorzolamide
Molecular FormulaC10H15N3O5S3
Molecular Weight353.4 g/mol
Structural Identifiers
InChIInChI=1S/C10H15N3O5S3/c1-3-13(12-14)8-4-6(2)20(15,16)10-7(8)5-9(19-10)21(11,17)18/h5-6,8H,3-4H2,1-2H3,(H2,11,17,18)/t6-,8-/m0/s1
InChIKeyVTKWDXSOXOGOIC-XPUUQOCRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitroso-Dorzolamide Reference Standard


N-Nitroso-dorzolamide (IUPAC: (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide; molecular formula C₁₀H₁₅N₃O₅S₃; MW 353.43 g/mol) is an N-nitroso derivative of the secondary amine present in the carbonic anhydrase inhibitor dorzolamide, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) [1]. It is supplied as a highly characterized reference standard with comprehensive analytical documentation compliant with USP, EP, EMA, JP, and BP regulatory guidelines, and is intended exclusively for analytical method development, method validation (AMV), quality control (QC), ANDA/NDA submission support, and commercial batch release testing of dorzolamide drug substance and drug product [2].

NDSRI reference standard for analytical method development and AMV
Supports multi-jurisdictional regulatory compliance (USP, EP, EMA, JP, BP)
Full characterization with pharmacopeial traceability for QC and ANDA/NDA submission

Why Generic Standards Fail for N-Nitroso-Dorzolamide


N-Nitroso-dorzolamide is not a generic nitrosamine; it is a compound-specific NDSRI whose structure is inextricably linked to the dorzolamide API scaffold, arising from nitrosation of the secondary ethylamino group on the (4S,6S)-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide core [1]. Unlike small-molecule nitrosamines (e.g., NDMA, NDEA) that may be analyzed with standardized multi-analyte panels, N-nitroso-dorzolamide requires dedicated LC-MS/MS methods with optimized ionization parameters and chromatographic resolution from co-eluting dorzolamide-related substances [2]. Furthermore, the compound sits at the center of an unprecedented multi-jurisdictional regulatory divergence—FDA CPCA Category 2 (100 ng/day), FDA Interim Table 3 (500 ng/day, single-ingredient product only), and EMA/Health Canada/TGA (1500 ng/day based on a negative bacterial reverse mutation test)—meaning that the choice of reference standard directly determines which regulatory threshold a laboratory is equipped to demonstrate compliance with [3][4]. No other dorzolamide impurity or generic nitrosamine standard can resolve this three-way regulatory alignment problem.

Structural Specificity
Generic nitrosamine panels lack the compound-specific NDSRI characterization required for dorzolamide impurity profiling.
Regulatory Divergence
A single reference standard must map three distinct AI thresholds across FDA, EMA, and Health Canada; generic standards cannot resolve this alignment.
Analytical Incompatibility
Standardized multi-analyte LC-MS/MS methods may fail to resolve co-eluting dorzolamide-related substances, requiring a dedicated NDSRI standard.

N-Nitroso-Dorzolamide: Head-to-Head Evidence


Multi-Jurisdictional Acceptable Intake Divergence

N-Nitroso-dorzolamide exhibits the widest regulatory AI divergence documented among NDSRIs, spanning three distinct thresholds across jurisdictions: FDA CPCA Category 2 (100 ng/day), FDA Interim Table 3 (500 ng/day for single-ingredient dorzolamide products only), and EMA/Health Canada/TGA (1500 ng/day, revised upward from 100 ng/day following a negative bacterial reverse mutation test) [1][2]. In direct contrast, the structurally related co-formulated glaucoma NDSRI N-nitroso-timolol carries a single harmonized AI of 1500 ng/day (FDA CPCA Category 5) without jurisdictional divergence [3], while N-nitroso-desvenlafaxine (CPCA Category 1) is constrained at 18 ng/day with no Ames-based upward revision [4]. This three-tier regulatory profile means that a laboratory selecting N-nitroso-dorzolamide as its reference standard can validate methods across all three AI benchmarks (100, 500, and 1500 ng/day), whereas reliance on a generic nitrosamine standard or a different NDSRI standard cannot support this multi-jurisdictional compliance posture [1].

AI Divergence
Head-to-head
N-Nitroso-dorzolamide FDA Cat 2: 100 ng/day; Interim: 500 ng/day; EMA/HC/TGA: 1500 ng/day
Comparators N-nitroso-timolol: 1500 ng/day; N-nitroso-desvenlafaxine: 18 ng/day
Enables multi-jurisdictional method validation from a single standard
Spans a 15-fold AI range vs. single-value comparator NDSRIs
NDSRI acceptable intake regulatory compliance nitrosamine potency categorization

Ames Genotoxicity and AI Thresholds

N-Nitroso-dorzolamide tested negative in the OECD TG 471 bacterial reverse mutation (Ames) assay, a result that directly triggered EMA, Health Canada, and TGA to revise the AI limit upward from 100 ng/day to 1500 ng/day [1][2]. This 15-fold relaxation of the regulatory threshold is a direct consequence of the compound's non-mutagenic profile in the Ames test. By comparison, approximately 25% of NDSRIs test positive in in vitro mutagenicity assays, remaining constrained at CPCA Category 1 or 2 AIs (18–100 ng/day) with no pathway to a 1500 ng/day threshold absent in vivo negative data [3]. The FDA has maintained its CPCA-based AI of 100 ng/day but concurrently issued an interim AI of 500 ng/day (Table 3) for approved single-ingredient dorzolamide products, signaling a near-term trajectory toward alignment with the 1500 ng/day threshold adopted by other agencies [4]. This negative Ames result also has structural significance: dorzolamide lacks CYP2C19 inhibitory activity, a property shared by several NDSRIs whose Ames positivity may be driven by CYP-mediated bioactivation artifacts rather than intrinsic mutagenicity [3].

Ames Genotoxicity
Head-to-head
N-Nitroso-dorzolamide Ames negative → AI raised to 1500 ng/day (EMA/HC/TGA)
Ames-positive NDSRIs Remain at 18–100 ng/day with no upward revision pathway
Supports reduced analytical sensitivity requirements
15–83× higher AI than Category 1 NDSRIs
genotoxicity bacterial reverse mutation assay NDSRI safety assessment

Deuterated Internal Standard Availability

N-Nitroso-dorzolamide-D5 (C₁₀H₁₀D₅N₃O₅S₃; MW 358.46 g/mol) is commercially available as a pentadeuterated isotopolog of N-nitroso-dorzolamide, wherein five deuterium atoms replace the five hydrogens of the N-ethyl group, yielding a +5 Da mass shift ideal for stable isotope dilution LC-MS/MS quantification [1][2]. This deuterated analog enables sub-ppb detection limits with robust correction for matrix effects, ion suppression, and extraction recovery variability—critical performance attributes when quantifying nitrosamine impurities at the 100–1500 ng/day AI thresholds [2]. By comparison, many NDSRIs—including N-nitroso-desvenlafaxine, N-nitroso-desmethyl-azelastine, and numerous other Category 1 and 2 NDSRIs—lack commercially available deuterated internal standards, forcing laboratories to rely on structurally dissimilar surrogate internal standards or external calibration, which introduces greater quantitative uncertainty at trace levels . The co-availability of both the unlabeled reference standard and its D5 internal standard from a single vendor also ensures lot-to-lot consistency and simplifies procurement logistics [1].

Deuterated ISTD
Class-level
N-Nitroso-dorzolamide D5-ISTD commercially available (+5 Da mass shift)
Many Category 1–2 NDSRIs No deuterated internal standard documented
Enables isotope dilution for sub-ppb quantification
Single-source procurement simplifies validation workflow
isotope dilution mass spectrometry internal standard LC-MS/MS quantification

Purity and Pharmacopeial Traceability

N-Nitroso-dorzolamide is supplied with a minimum purity specification of 95% (HPLC) and is accompanied by a comprehensive Certificate of Analysis (CoA) that includes full characterization data—¹H NMR, ¹³C NMR, mass spectrometry, and HPLC purity—compliant with regulatory guidelines set by USP, EP, EMA, JP, and BP . Critically, the material offers traceability against pharmacopeial standards (USP or EP) upon feasibility, a feature that is not uniformly available for all dorzolamide impurities . In contrast, non-nitrosamine dorzolamide impurities such as Dorzolamide EP Impurity D (HCl salt; (4S,6S)-4-amino-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide; MW 296.39 base) are chemically distinct species that require entirely separate analytical methods and are not interchangeable with N-nitroso-dorzolamide for nitrosamine-specific compliance testing [1]. The explicit pharmacopeial traceability pathway of N-nitroso-dorzolamide directly supports ANDA and NDA submission requirements, where regulatory reviewers expect impurity reference standards to demonstrate an unbroken chain of metrological traceability to a recognized pharmacopeial standard .

Purity & Traceability
Source review
Specification ≥95% (HPLC); full characterization (1H/13C NMR, MS, HPLC)
Supports ANDA/NDA regulatory submission
USP/EP traceability available upon feasibility
reference standard purity pharmacopeial traceability certificate of analysis

N-Nitroso-Dorzolamide: Key Applications


Single-Ingredient Dorzolamide Confirmatory Testing

Pharmaceutical manufacturers of dorzolamide hydrochloride ophthalmic solution (20 mg/mL) must conduct confirmatory testing for N-nitroso-dorzolamide per FDA Nitrosamine Guidance (Rev. 2, September 2024), with a confirmatory testing deadline of August 1, 2025 for marketed products. The FDA Interim Table 3 AI of 500 ng/day for single-ingredient dorzolamide products [1]—combined with the EMA/HC/TGA AI of 1500 ng/day [2]—means that a single properly characterized N-nitroso-dorzolamide reference standard enables method validation across all target markets. Given the maximum daily dose of dorzolamide eye drops (3 drops/day × ~29 µL/drop × 20 mg/mL ≈ 1.74 mg/day), the 500 ng/day AI converts to an approximate control limit of 287 ppm in the drug product, while the 1500 ng/day AI yields approximately 862 ppm—both analytically accessible with standard LC-MS/MS instrumentation when using the D5 internal standard for isotope dilution [3].

Combination Product Batch Release Testing

For dorzolamide/timolol combination ophthalmic products, the regulatory landscape is more complex: N-nitroso-timolol (CPCA Category 5, AI 1500 ng/day) and N-nitroso-dorzolamide (FDA Cat 2, AI 100 ng/day; FDA Interim 500 ng/day single-ingredient only; EMA/HC/TGA 1500 ng/day) must be simultaneously monitored [1][2]. The FDA has explicitly noted that the 500 ng/day interim limit for N-nitroso-dorzolamide applies only to single-ingredient products, meaning combination product manufacturers must currently target the more stringent CPCA Category 2 AI of 100 ng/day for US market compliance [1]. The N-nitroso-dorzolamide reference standard, with its full characterization and pharmacopeial traceability, is the requisite material for developing a validated, stability-indicating LC-MS/MS method capable of resolving both NDSRIs in a single chromatographic run, leveraging the deuterated D5 analog as internal standard for matrix-effect correction in the complex ophthalmic formulation matrix [3].

Forced Degradation and Nitrosamine Risk Assessment

ICH Q1A(R2) stability studies for dorzolamide drug products must now incorporate N-nitroso-dorzolamide as a potential degradation product, particularly under accelerated storage conditions (40°C/75% RH) where trace nitrite excipient impurities may nitrosate the secondary amine of dorzolamide over the product shelf life [1]. The negative Ames test result for N-nitroso-dorzolamide [2] does not eliminate the need for monitoring; rather, it establishes the quantitative threshold (1500 ng/day per EMA/HC/TGA) below which the impurity must be controlled. Laboratories require the reference standard to prepare spiked forced-degradation samples, establish limit of detection (LOD) and limit of quantification (LOQ) values, and generate stability-indicating method validation data to demonstrate that nitrosamine levels remain below the applicable AI throughout the labeled shelf life. The availability of both the unlabeled and D5-labeled standards enables robust quantification even in the presence of degradation product interference [3].

Pharmacopeial Method Cross-Validation

As regulatory agencies worldwide finalize nitrosamine impurity monographs, laboratories supporting global dorzolamide submissions must cross-validate analytical methods against the reference standards recognized by each pharmacopeia. N-Nitroso-dorzolamide reference standard, supplied with characterization data compliant with USP, EP, EMA, JP, and BP requirements and offering traceability to USP or EP pharmacopeial standards [1], serves as the single-source bridging standard for demonstrating method equivalence across compendial frameworks. This is particularly critical when the AI thresholds differ—100 ng/day (FDA CPCA), 500 ng/day (FDA Interim), and 1500 ng/day (EMA/HC/TGA)—requiring method linearity, accuracy, and precision to be demonstrated across a working range spanning at least two orders of magnitude (e.g., 1–1500 ng/mL in the sample matrix) [2].

Application
Selection Property
Validation Focus
Single-Ingredient Confirmatory Testing
Multi-threshold AI standard
Method linearity across regulatory limits
Combination Product Batch Release
Co-formulated NDSRI resolution
Simultaneous NDSRI quantification in ophthalmic matrix
Forced Degradation Studies
Stability-indicating method standard
LOD/LOQ under accelerated conditions
Pharmacopeial Cross-Validation
Multi-compendial traceability
Method equivalence across USP/EP/JP/BP

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